Cas no 66967-79-1 (3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide)

66967-79-1 structure
Product name:3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide
- (3-hydroxy-4-methoxyphenyl)-trimethylazanium,bromide
- (3-Hydroxy-4-methoxyphenyl)trimethylammonium bromide
- AMMONIUM, (3-HYDROXY-4-METHOXYPHENYL)TRIMETHYL-, BROMIDE
- Ro 2-4205
- 66967-79-1
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- Inchi: InChI=1S/C10H15NO2.BrH/c1-11(2,3)8-5-6-10(13-4)9(12)7-8;/h5-7H,1-4H3;1H
- InChI Key: HLTSCRMKDJTDHP-UHFFFAOYSA-N
- SMILES: C[N+](C)(C)C1=CC(=C(C=C1)OC)O.[Br-]
Computed Properties
- Exact Mass: 261.03644g/mol
- Monoisotopic Mass: 261.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
3-hydroxy-4-methoxy-N,N,N-trimethylanilinium bromide Related Literature
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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